Cas no 1115-69-1 (N-Acetyl-DL-alanine)

N-Acetyl-DL-alanine Properties

Names and Identifiers

• 2-Acetamidopropanoic acid
• n-acetyl-dl-alaninecrystalline
• ACETYL-DL-ALANINE
• AC-DL-ALANINE
• N-ACETYL-DL-ALA
• N-ACETYL-L(DL)-ALANINE
• N-Acetyl-DL-alanine
• 2-Acetylamino-propionic acid
• N-Acetyl-L-alanine
• Ac-DL-Ala-OH
• N-Acetyl-DL-2-aminopropionic Acid
• 2-Acetylaminopropionic acid
• N-ACETYLALANINE
• DL-Alanine, N-acetyl-
• N-alpha-Acetyl-DL-alanine
• N-Acetyl-S-alanine
• L-Alanine, N-acetyl-
• KTHDTJVBEPMMGL-UHFFFAOYSA-N
• 2-(acetylamino)propanoic acid
• n-acetylalanin
• Alanine, N-acetyl-
• Alanine, N-acetyl-, L-
• L-Alanine, N-acetyl- (9CI)
• Alanine, N-acetyl-, L- (8CI)
• N-Ac
• CS-W011105
• FT-0688933
• DF79AC11-85D4-454B-AF98-1752A619BECC
• DHP Linker?3,4-dihydro-2H-Pyran-2-methanol
• EINECS 214-229-0
• SY038273
• NS00122977
• AKOS000264080
• 2-acetamido-propionic acid
• Acetyl-DL-Alanine
• MFCD00037238
• N-acetyl-D,L-alanine
• NSC 43118
• NSC186892
• SY032572
• AM81476
• AKOS016050387
• FD21049
• Z104483794
• NSC-43118
• NSC203819
• NSC-203819
• CHEBI:170067
• A802385
• EN300-18569
• HY-W010389
• A0072
• FT-0629827
• NSC43118
• W-108671
• SCHEMBL330011
• AKOS032963153
• AS-14822
• bmse000157
• FT-0629809
• 2-acetamidopropanoic acid
• AB01333769-02
• N-Acetylalanine #
• NCGC00341606-01
• 1115-69-1
• NSC-186892
• n-acetyl-alanine
• N-Acetylalanine; 2-(Acetylamino)propanoic Acid; 2-Acetamidopropionic Acid; Acetyl-DL-alanine; NSC 43118;
• BBL007614
• STK365649
• DB-040989
• (S)-2-Acetamidopropionic Acid
• +Expand

• MDL： MFCD00037238
• InChIKey： KTHDTJVBEPMMGL-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO3/c1-3(5(8)9)6-4(2)7/h3H,1-2H3,(H,6,7)(H,8,9)
• SMILES： O([H])C(C([H])(C([H])([H])[H])N([H])C(C([H])([H])[H])=O)=O
• BRN： 1722932

Computed Properties

• Exact Mass: 131.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 131.058
• Heavy Atom Count: 9
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: -0.01350
• PSA: 66.40000
• Refractive Index: 1.454
• Boiling Point: 369.7±25.0°C at 760 mmHg
• Melting Point: 135.0 to 140.0 deg-C
• Flash Point: 177.4°C
• Color/Form: White needle or flake crystals.
• Solubility: Soluble in water and ethanol, insoluble in ether. It can be decomposed by acid or base.
• Density: 1.1700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters